2-(2,3-Dihydro-1-benzofuran-6-yl)-2,2-difluoroacetic acid

• Molecular Formula: C10H8F2O3
• Molecular Weight: 214.16 g/mol
• IUPAC Name: 2-(2,3-dihydro-1-benzofuran-6-yl)-2,2-difluoroacetic acid
• InChI: InChI=1S/C10H8F2O3/c11-10(12,9(13)14)7-2-1-6-3-4-15-8(6)5-7/h1-2,5H,3-4H2,(H,13,14)
• InChI Key: KIBDDZIMUWPFRI-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=CC(=C2)C(C(=O)O)(F)F

Description

2-(2,3-Dihydro-1-benzofuran-6-yl)-2,2-difluoroacetic acid is an organic compound that features a benzofuran ring fused with a difluoroacetic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(2,3-Dihydro-1-benzofuran-6-yl)-2,2-difluoroacetic acid typically involves the reaction of 2,3-dihydro-1-benzofuran with difluoroacetic acid under specific conditions. The reaction may require a catalyst and controlled temperature to ensure the proper formation of the desired product.

Industrial Production Methods: Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. Techniques such as continuous flow reactors and advanced purification methods may be employed to achieve efficient production.

Types of Reactions:

Oxidation: This compound can undergo oxidation reactions, potentially forming various oxidized derivatives.

Reduction: Reduction reactions may convert the difluoroacetic acid moiety to other functional groups.

Substitution: Substitution reactions can occur at the benzofuran ring, leading to the formation of different substituted derivatives.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Substitution Reagents: Halogens, nucleophiles.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions may produce halogenated or alkylated derivatives.

Scientific Research Applications

2-(2,3-Dihydro-1-benzofuran-6-yl)-2,2-difluoroacetic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biological targets.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(2,3-Dihydro-1-benzofuran-6-yl)-2,2-difluoroacetic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

• 2-(2,3-Dihydro-1-benzofuran-6-yl)acetic acid
• 2-(2,3-Dihydro-1-benzofuran-6-yl)propanoic acid
• 2-(2,3-Dihydro-1-benzofuran-6-yl)butanoic acid

Comparison: Compared to similar compounds, 2-(2,3-Dihydro-1-benzofuran-6-yl)-2,2-difluoroacetic acid is unique due to the presence of the difluoroacetic acid moiety. This structural feature may confer distinct chemical and biological properties, making it a valuable compound for various research applications.